Cas no 824-11-3 (Trimethylolpropane phosphite)

• Product Name: Trimethylolpropane phosphite
• CAS No: 824-11-3
• MF: C₆H₁₁O₃P
• MW: 162.123502969742
• MDL: MFCD00152500
• CID: 723310
• PubChem ID: 87576653
• Update Time: 2025-05-20

Trimethylolpropane phosphite Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane,4-ethyl-
• Trimethylolpropane Phosphite
• 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-
• 4-ETHYL-2,6,7-TRIOXA-1-PHOSPHABICYCLO[2.2.2]OCTANE
• 4-Ethyl-1-phospha-2,6,7-trioxabicyclo[2.2.2]octane
• Trimethylolpropane cyclic phosphite (1:1)
• Ethyl bicyclic phosphite
• 1,1,1-Trishydroxymethylpropane bicyclic phosphite
• 4-Ethyl-1-phospha-2,6,7-trioxabicyclo(2.2.2)octane
• 4-Aethyl-1-phospha-2,6,7-trioxabicyclo(2.2.2)octan
• 2,6,7-Trioxa-1-phosphabicyclo[2.2.2]octane, 4-ethyl-
• 1ND7080ZYD
• 2-(Hydroxymethyl)-2-ethyl-1,3-propanediol, cyclic phosphite (1
• 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-, cyclic phosphite (7CI)
• 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-, cyclic phosphite (1:1) (8CI)
• 4-Ethyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane (ACI)
• 1-Ethyl-3,5,8-trioxa-4-phospha[2.2.2]bicyclooctane
• 2-Ethyl-2-hydroxymethyl-1,3-propanediol cyclic phosphite
• Ethriol phosphite
• ETPB
• NSC 127561
• 2,6,7-Trioxa-1-phosphabicyclo(2.2.2)octane, 4-ethyl-
• TRIIMETHYLOLPROPANE PHOSPHITE
• 4-Aethyl-1-phospha-2,6,7-trioxabicyclo(2.2.2)octan [German]
• AKOS006230569
• TRIMETHYLOLPROPANE PHOSPHITE [HSDB]
• 2,7-Trioxa-1-phosphabicyclo[2.2.2]octane, 4-ethyl-
• MFCD00152500
• SCHEMBL267114
• EINECS 212-523-3
• 4-Ethyl-1-phospha-2,7-trioxabicyclo[2.2.2]octane
• T0816
• InChI=1/C6H11O3P/c1-2-6-3-7-10(8-4-6)9-5-6/h2-5H2,1H
• 4-Aethyl-1-phospha-2,7-trioxabicyclo(2.2.2)octan
• WLN: T66 A B AO EOPOTJ C2
• 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-, cyclic phosphite (1:1)
• 1,1-Trishydroxymethylpropane bicyclic phosphite
• 4-Ethyl-2,7-trioxa-1-phosphabicyclo[2.2.2]octane
• NS00042416
• 1,3-Propanediol, 2-ethyl-2-(hydroxymethyl)-, cyclic phosphite
• 824-11-3
• Q7842218
• 1-ETHYL-3,5,8-TRIOXA-4-PHOSPHA(2.2.2)BICYCLOOCTANE
• DTXSID10871809
• 1,1,1-Trimethylolpropane Phosphite
• NSC127561
• 1, 2-ethyl-2-(hydroxymethyl)-, cyclic phosphite (1:1)
• BRN 0906923
• 4-Ethyl-2,6,7-trioxa-1-phosphabicyclo(2.2.2)octane
• 2-(Hydroxymethyl)-2-ethyl-1,3-propanediol, cyclic phosphite (1:1)
• UNII-1ND7080ZYD
• NSC-127561
• 4-ethyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octan
• HSDB 6409
• D92401
• Trimethylolpropane phosphite

• MDL： MFCD00152500
• Inchi： 1S/C6H11O3P/c1-2-6-3-7-10(8-4-6)9-5-6/h2-5H2,1H3
• InChI Key： QRUSNTDXJQBKBI-UHFFFAOYSA-N
• SMILES： O1CC2(CC)COP1OC2
• BRN： 0906923

Computed Properties

• Exact Mass: 162.04500
• Monoisotopic Mass: 162.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: 56°C(lit.)
• Boiling Point: 100°C/8mmHg(lit.)
• Flash Point: 44.8°C
• PSA: 41.28000
• LogP: 1.68670
• Solubility: Not determined

Trimethylolpropane phosphite Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H300-H311
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P312+P361+P364-P405-P501
• Hazardous Material transportation number：UN 3464 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 21-28
• Safety Instruction： 28-36/37-45
• FLUKA BRAND F CODES：10-18
• RTECS：TY6650000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Safety Term：6.1(a)
• Risk Phrases：R21; R28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Trialkylphosphites

Additional information on Trimethylolpropane phosphite

Trimethylolpropane Phosphite (CAS No. 824-11-3): A Versatile Antioxidant and Stabilizer for Modern Applications

Trimethylolpropane phosphite (CAS No. 824-11-3) is a specialized organophosphorus compound widely recognized for its role as an antioxidant and stabilizer in polymer and lubricant formulations. With the increasing demand for high-performance materials in industries such as automotive, packaging, and electronics, this compound has gained significant attention due to its ability to enhance thermal stability and prolong product lifespan. Its molecular structure, featuring three hydroxyl groups and a phosphite moiety, enables it to effectively scavenge free radicals and prevent oxidative degradation.

One of the most searched questions about Trimethylolpropane phosphite is: "How does Trimethylolpropane phosphite improve polymer durability?" The answer lies in its dual functionality. As a secondary antioxidant, it works synergistically with primary antioxidants like hindered phenols to decompose hydroperoxides, which are key intermediates in the oxidation chain reaction. This mechanism is critical for applications such as polyolefins (e.g., polyethylene and polypropylene), where long-term exposure to heat and UV radiation can lead to brittleness and discoloration.

Recent trends in sustainable chemistry have also spotlighted Trimethylolpropane phosphite CAS 824-11-3 as a potential eco-friendly alternative to traditional stabilizers. Researchers are exploring its compatibility with bio-based polymers, addressing another hot topic: "Can phosphite stabilizers reduce environmental impact in plastic production?" Early studies suggest that its low volatility and high efficiency may contribute to reduced additive loadings, aligning with the principles of green chemistry.

In the lubricant industry, Trimethylolpropane phosphite serves as a multifunctional additive. Beyond its antioxidative properties, it exhibits anti-wear characteristics by forming protective phosphate layers on metal surfaces. This has led to growing interest in queries like "Phosphite additives vs. ZDDP: Which offers better engine protection?" While zinc dialkyldithiophosphate (ZDDP) remains dominant, phosphites like 824-11-3 are gaining traction due to their ashless nature and compatibility with modern emission control systems.

The synthesis of Trimethylolpropane phosphite typically involves the esterification of trimethylolpropane with phosphorus trichloride, followed by hydrolysis. This process yields a clear, viscous liquid with excellent solubility in organic solvents—a property frequently highlighted in technical discussions such as "Solubility and handling of CAS 824-11-3 in industrial formulations." Its low toxicity profile (as classified by major regulatory bodies) further enhances its appeal for manufacturers seeking safer chemical alternatives.

Emerging applications in electronics encapsulation have also put Trimethylolpropane phosphite in the spotlight. With the miniaturization of electronic components, there's increasing demand for materials that prevent thermal runaway in epoxy resins. Searches like "Phosphite stabilizers for high-temperature PCB materials" reflect this niche application. The compound's ability to maintain dielectric properties while inhibiting resin degradation makes it valuable for printed circuit boards (PCBs) and semiconductor packaging.

Quality control of Trimethylolpropane phosphite often focuses on parameters such as phosphorus content (typically 11-12%) and acid value (≤5 mg KOH/g). Analytical techniques like 31P-NMR spectroscopy are commonly employed to verify purity, addressing another frequent query: "How to test the purity of CAS 824-11-3?" These specifications are crucial for formulators who require batch-to-batch consistency in high-value applications like medical device coatings.

Looking ahead, innovations in Trimethylolpropane phosphite technology may focus on nano-encapsulation to improve dispersion in polymer matrices or hybridization with other stabilizers for synergistic effects. As industries continue to prioritize material longevity and sustainability, this versatile phosphite is poised to remain a key player in advanced material science—answering tomorrow's challenges in oxidation management today.